4-Chloro-2-methyl-5-(4-methylpiperazin-1-yl)pyridazin-3(2H)-one

• Molecular Formula: C10H15ClN4O
• Molecular Weight: 242.70 g/mol
• IUPAC Name: 4-chloro-2-methyl-5-(4-methylpiperazin-1-yl)pyridazin-3-one
• InChI: InChI=1S/C10H15ClN4O/c1-13-3-5-15(6-4-13)8-7-12-14(2)10(16)9(8)11/h7H,3-6H2,1-2H3
• InChI Key: RJVUZRLLOFXXGT-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=C(C(=O)N(N=C2)C)Cl

Description

4-Chloro-2-methyl-5-(4-methylpiperazin-1-yl)pyridazin-3(2H)-one is a useful research compound. Its molecular formula is C10H15ClN4O and its molecular weight is 242.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4,5-dichloro-2-methylpyridazin-3(2H)-one [S.-F. Chen and R. P. Panzica, J. Org. Chem., 46, 2467-2473 (1981)] (8.95 g, 50 mmol) and 1-methylpiperazine (12.5 g, 125 mmol) in water (150 ml) was refluxed for 30 h. After cooling, about two thirds of the solvent was removed under reduced pressure and the mixture was adjusted to pH 7-8 by addition of aqueous NaHCO3. It was then extracted with dichloromethane (4×40 ml) and the combined extracts were washed with water, dried (Na2SO4) and evaporated. The crude product was purified by recrystallization from ethanol (95%).